Cas no 58955-93-4 (rac trans-10,11-Dihydro-10,11-dihydroxy Carbamazepine)

rac trans-10,11-Dihydro-10,11-dihydroxy Carbamazepine structure
58955-93-4 structure
Product Name:rac trans-10,11-Dihydro-10,11-dihydroxy Carbamazepine
CAS No:58955-93-4
MF:C15H14N2O3
MW:270.283263683319
CID:368834
PubChem ID:114725
Update Time:2025-04-19

rac trans-10,11-Dihydro-10,11-dihydroxy Carbamazepine Chemical and Physical Properties

Names and Identifiers

    • 5H-Dibenz[b,f]azepine-5-carboxamide,10,11-dihydro-10,11-dihydroxy-, (10R,11R)-rel-
    • rac trans-10,11-Dihydro-10,11-dihydroxy Carbamazepine
    • (10R,11R)-rel-10,11-Dihydro-10,11-dihydroxy-5H-dibenz[b,f]azepine-5-carbox- amide
    • Dihydrocarbamazepine-10,11-trans-diol
    • (10s,11s)-10,11-dihydroxy-10,11-dihydro-5h-dibenzo[b,f]azepine-5-carboxamide
    • 10,11-trans-Dihydroxy-10,11-dihydrocarbamazepine
    • DiOH-CBZ
    • (5S,6S)-5,6-dihydroxy-5,6-dihydrobenzo[b][1]benzazepine-11-carboxamide
    • CHEBI:83815
    • (-)-(S,S)-trans-10,11-dihydro-10,11-dihydroxy-5H-dibenzo[b,f]azepine-5-carboxamide
    • 9WR2Y6JJ6A
    • CGP-10000
    • trans-10,11-Dihydro-10,11-dihydroxy-5H-dibenz(b,f)azepine-5-carboxamide
    • Q27157255
    • CARBAMAZEPINE, 10,11-DIHYDRO-10,11-DIHYDROXY-
    • (10R,11R)-rel-10,11-Dihydro-10,11-dihydroxy-5H-dibenz[b,f]azepine-5-carbox- amide
    • (10R,11R)-rel-10,11-Dihydro-10,11-dihydroxy-5H-dibenz[b,f]azepine-5-carbox-amide
    • 5H-Dibenz(b,f)azepine-5-carboxamide, 10,11-dihydro-10,11-dihydroxy-, (10R,11R)-rel-
    • DTXSID10891461
    • NS00008351
    • Carbamazepine diol
    • Carbamazepine-10,11-dihydro-10,11-dihydroxy
    • UNII-9WR2Y6JJ6A
    • trans-10,11-Dihydroxy-10,11-dihydrocarbazepine
    • Dihydroxycarbamazepine
    • CGP 10000
    • TRANS-10,11-DIHYDROXY-10,11-DIHYDROCARBAMAZEPINE
    • (10S,11S)-dihydroxy-10,11-dihydrocarbamazepine
    • 5H-Dibenz(b,f)azepine-5-carboxamide, 10,11-dihydro-10,11-dihydroxy-, trans-
    • 58955-93-4
    • 10,11-DIHYDROXY-10,11-DIHYDROCARBAZEPINE, TRANS-
    • Inchi: 1S/C15H14N2O3/c16-15(20)17-11-7-3-1-5-9(11)13(18)14(19)10-6-2-4-8-12(10)17/h1-8,13-14,18-19H,(H2,16,20)/t13-,14-/m0/s1
    • InChI Key: PRGQOPPDPVELEG-KBPBESRZSA-N
    • SMILES: O[C@H]1C2C=CC=CC=2N(C(N)=O)C2C=CC=CC=2[C@@H]1O

Computed Properties

  • Exact Mass: 270.10000
  • Monoisotopic Mass: 270.100442
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 86.8

Experimental Properties

  • Density: 1.443
  • Melting Point: 208-210°C
  • Boiling Point: 441.4°C at 760 mmHg
  • Flash Point: 220.8°C
  • Refractive Index: 1.711
  • PSA: 86.79000
  • LogP: 2.74910

rac trans-10,11-Dihydro-10,11-dihydroxy Carbamazepine Pricemore >>

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